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Compound of Interest

Compound Name:
Fluometuron-N-desmethyl-4-

hydroxy

Cat. No.: B1436920 Get Quote

In-Depth Technical Guide: Fluometuron-N-
desmethyl-4-hydroxy
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

Fluometuron-N-desmethyl-4-hydroxy, a metabolite of the herbicide Fluometuron. This

document is intended to serve as a core reference for researchers and professionals involved

in environmental science, toxicology, and drug development.

Core Chemical Data
A summary of the key chemical identifiers and properties for Fluometuron-N-desmethyl-4-
hydroxy is presented below.
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Property Value

CAS Number 1174758-89-4

Molecular Formula C₉H₉F₃N₂O₂

Molecular Weight 234.17 g/mol [1]

Synonyms
1-[4-hydroxy-3-(trifluoromethyl)phenyl]-3-

methylurea, DTXSID901032396

Experimental Protocols & Methodologies
Detailed experimental protocols are crucial for the accurate detection and quantification of

Fluometuron-N-desmethyl-4-hydroxy in various matrices. While specific experimental details

can vary based on the sample type and analytical instrumentation, a general workflow for the

analysis of this compound is outlined below.

Logical Workflow for Analysis
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Sample Collection
(e.g., soil, water, biological tissue)

Sample Preparation
(Homogenization, Extraction, Concentration)

Extraction

Chromatographic Separation
(e.g., HPLC, UPLC)

Injection

Mass Spectrometric Detection
(e.g., MS/MS)

Ionization

Data Analysis
(Quantification, Confirmation)

Signal Processing

Reporting

Results

Click to download full resolution via product page

Caption: A generalized workflow for the chemical analysis of Fluometuron-N-desmethyl-4-
hydroxy.

This workflow represents a standard approach for the trace analysis of organic micropollutants.

The specific parameters for each step, such as the choice of extraction solvent,

chromatographic column, and mass spectrometer settings, would need to be optimized for the

specific application.
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Due to the limited publicly available information specifically on "Fluometuron-N-desmethyl-4-
hydroxy," detailed experimental protocols and signaling pathway information are not readily

available. Further research into the metabolism and toxicological profile of Fluometuron would

be necessary to elucidate these aspects. Researchers are encouraged to consult specialized

databases and scientific literature for more in-depth analytical methods and biological data as

they become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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